10.1039/C6PY00749J | Synthesis and investigation of a novel luminous hydrogel†

Synthesis and investigation of a novel luminous hydrogel†

Polymer Chemistry Pub Date: 2016-05-05 DOI: 10.1039/C6PY00749J

Abstract

A novel europium-containing luminescent hydrogel was designed and synthesized through free radical copolymerization and ester hydrolysis. A Eu-organic complex containing polymeric reactivity groups (Eu(DBM)₂(Phen)(MA)) was synthesized and polymerized with vinyl acetate (VAc). Then, the obtained polymer poly (VAc-co-Eu(DBM)₂(Phen)(MA)) was hydrolyzed to become Eu-containing poly (VA-co-Eu(DBM)₂(Phen)(MA)) under alkaline conditions. Eu-containing poly (VA-co-Eu(DBM)₂(Phen)(MA))s were prepared with different proportions of Eu³⁺, and their spectroscopic properties were investigated in detail. Polymer films with the optimum composition exhibited narrow fluorescence emission, hydrophilic properties, good thermal stability (T_d: up to 232 °C), and solvent resistance after cross-linking.

Synthesis and investigation of a novel luminous hydrogel†

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Journal Name：Polymer Chemistry

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